Cas no 1250509-71-7 (3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide)

• Product Name: 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide
• CAS No: 1250509-71-7
• MF: C₉H₁₂FNO₃S
• MW: 233.25988483429
• CID: 5282048
• PubChem ID: 115000674
• Update Time: 2025-08-05

3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1250509-71-7
• 1-(3-fluoro-4-methoxyphenyl)ethane-1-sulfonamide
• EN300-679663
• 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide

• Inchi： 1S/C9H12FNO3S/c1-6(15(11,12)13)7-3-4-9(14-2)8(10)5-7/h3-6H,1-2H3,(H2,11,12,13)
• InChI Key： XHGHWKIVYTYEHP-UHFFFAOYSA-N
• SMILES： C1(C(C)S(N)(=O)=O)=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 233.05219258g/mol
• Monoisotopic Mass: 233.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 385.5±52.0 °C(Predicted)
• pka: 10.06±0.60(Predicted)

Additional information on 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide

Introduction to 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide (CAS No: 1250509-71-7)

3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 1250509-71-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide, including the presence of a fluoro substituent, a methoxy group, and an α-methyl group on the benzene ring, contribute to its unique chemical properties and biological interactions. These structural elements not only influence its reactivity but also play a crucial role in determining its pharmacological efficacy and selectivity.

The significance of 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide is underscored by its potential applications in the development of novel pharmaceutical agents. Sulfonamides, in general, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into aromatic rings is known to enhance metabolic stability and binding affinity, making fluorinated sulfonamides particularly attractive for drug design. The methoxy and α-methyl groups further modulate the electronic and steric environment of the molecule, influencing its interaction with biological targets.

In recent years, there has been a surge in research focused on identifying and developing new sulfonamide derivatives with improved pharmacokinetic profiles and therapeutic benefits. 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide stands out as a promising candidate due to its well-balanced structural features. The fluoro substituent enhances lipophilicity while maintaining water solubility, which is critical for drug bioavailability. Additionally, the methoxy group can participate in hydrogen bonding interactions, improving binding affinity to protein targets. The α-methyl group introduces steric hindrance, which can prevent unwanted side reactions and increase selectivity.

One of the most compelling aspects of 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide is its potential in oncology research. Emerging studies suggest that sulfonamides can inhibit key enzymes involved in tumor growth and metastasis. The fluorine atom, in particular, has been shown to enhance the binding affinity of sulfonamides to enzymes such as dihydrofolate reductase (DHFR), which is crucial for cancer cell proliferation. Furthermore, the methoxy group can serve as a site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic applications.

The synthesis of 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group typically requires specialized fluorinating agents, while the methoxy group can be incorporated via nucleophilic aromatic substitution or direct methylation reactions. The α-methyl group is often introduced through Friedel-Crafts alkylation or other similar methods. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to improve yield and purity while minimizing environmental impact.

From a computational chemistry perspective, 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Computer simulations have helped researchers predict binding affinities, identify key pharmacophores, and optimize lead structures for drug development. These computational approaches are essential for reducing experimental costs and accelerating the discovery process.

The pharmacological profile of 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide has been evaluated through in vitro assays that measure its activity against various enzymes and cell lines. Preliminary results indicate that this compound exhibits inhibitory effects on several targets relevant to cancer therapy. For instance, it has shown promise in inhibiting tyrosine kinases, which are overexpressed in many solid tumors. Additionally, its ability to modulate immune responses has been explored, suggesting potential applications in immunotherapy.

Another area of interest is the antimicrobial activity of 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide. Sulfonamides have long been recognized for their ability to disrupt bacterial metabolic pathways. The presence of a fluoro substituent may enhance resistance against bacterial enzymes that degrade sulfonamides, thereby broadening their therapeutic window. This makes 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide a valuable candidate for developing new antibiotics or antimicrobial agents.

The toxicological assessment of 3-Fluoro-4-methoxy-α-methylbenzenemethanesulfonamide is another critical aspect that has been thoroughly investigated. Acute toxicity studies have revealed moderate oral and dermal toxicity, with no significant organ-specific effects observed at higher doses. Chronic toxicity studies are ongoing but preliminary findings suggest that prolonged exposure does not lead to severe health risks under recommended dosages.

In conclusion,3-Fluoro-4-methoxy-a methyl-benzenemethanesulfonylamide (CAS No: 1250509 71 7) represents a fascinating compound with diverse applications in pharmaceutical research Its unique structural features make it an attractive candidate for further development into novel therapeutic agents particularly in oncology and antimicrobial treatments As research continues it is expected that this compound will play an increasingly important role in addressing unmet medical needs